Cas no 276252-73-4 ((2S,6S)-2,6-Dimethylmorpholine)

• Product Name: (2S,6S)-2,6-Dimethylmorpholine
• CAS No: 276252-73-4
• MF: C₆H₁₃NO
• MW: 115.173521757126
• MDL: MFCD18250271
• CID: 2181790
• PubChem ID: 641501
• Update Time: 2025-06-29

(2S,6S)-2,6-Dimethylmorpholine Chemical and Physical Properties

Names and Identifiers

• (2S,6s)-2,6-dimethyl-morpholine
• (2S,6S)-2,6-Dimethylmorpholine
• trans-2,6-Dimethylmorpholine
• morpholine, 2,6-dimethyl-, (2S,6S)-
• 2,6-TRANS-DIMETHYLMORPHOLINE
• I22406KF61
• 2,6-Dimethylmorpholine, (2S,6S)-
• 2,6-Dimethylmorpholine, trans-
• (2S-Trans)-2,6-dimethylmorpholine
• Morpholine, 2,6-dimethyl-, trans-
• Morpholine, 2,6-dimethyl-, (2S-trans)-
• HNVIQLPOGUDBSU-WDSKDSINSA-N
• 8589AH
• (2S)-2beta,6alpha-Dimethylmorpholine
• GS-
• UNII-Y7S2GK970F
• 276252-73-4
• UNII-I22406KF61
• InChI=1/C6H13NO/c1-5-3-7-4-6(2)8-5/h5-7H,3-4H2,1-2H3/t5-,6-/m0/s
• CS-0102294
• EN300-2010022
• GS-4546
• BLA25273
• MFCD18250271
• AC-31121
• Y7S2GK970F
• DB-257633
• 6485-45-6
• MFCD09953181
• AKOS006348510
• Trans-2,6-dimethyl-morpholine
• SCHEMBL579357
• Morpholine, 2,6-dimethyl-, (2R,6R)-rel-

• MDL： MFCD18250271
• Inchi： 1S/C6H13NO/c1-5-3-7-4-6(2)8-5/h5-7H,3-4H2,1-2H3/t5-,6-/m0/s1
• InChI Key： HNVIQLPOGUDBSU-WDSKDSINSA-N
• SMILES： O1[C@@H](C)CNC[C@@H]1C

Computed Properties

• Exact Mass: 115.099714038g/mol
• Monoisotopic Mass: 115.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 66.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3
• XLogP3: 0.3

Experimental Properties

• Density: 0.862
• Boiling Point: 147 ºC
• Flash Point: 49 ºC

(2S,6S)-2,6-Dimethylmorpholine Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C(BD247932)

Additional information on (2S,6S)-2,6-Dimethylmorpholine

(2S,6S)-2,6-Dimethylmorpholine: A Comprehensive Overview

(2S,6S)-2,6-Dimethylmorpholine, with the CAS number 276252-73-4, is a versatile organic compound that has garnered significant attention in various fields of chemistry and materials science. This compound is a derivative of morpholine, a heterocyclic amine with a six-membered ring containing one oxygen atom. The (2S,6S) stereochemistry of this compound adds a layer of complexity and specificity to its properties and applications.

The molecular formula of (2S,6S)-2,6-Dimethylmorpholine is C8H14NO, and it has a molecular weight of 138.19 g/mol. Its structure consists of a morpholine ring with two methyl groups attached at the 2nd and 6th positions. This configuration not only influences its physical properties but also plays a crucial role in its chemical reactivity and biological activity.

Recent studies have highlighted the potential of (2S,6S)-Dimethylmorpholine as a building block in organic synthesis. Its ability to act as both a nucleophile and a base makes it an attractive candidate for various reactions, including nucleophilic substitutions and cycloadditions. Researchers have explored its use in the synthesis of complex molecules with intricate stereochemistry, which is particularly valuable in drug discovery and materials science.

In terms of physical properties, (2S,6S)-Dimethylmorpholine is typically found as a colorless liquid at room temperature. It has a boiling point of approximately 105°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in organic reactions that require precise control over solubility and reactivity.

The synthesis of (2S,6S)-Dimethylmorpholine involves several methods, including the alkylation of morpholine derivatives and the use of chiral catalysts to achieve the desired stereochemistry. Recent advancements in asymmetric catalysis have enabled the efficient production of this compound with high enantiomeric excess (ee), which is critical for applications in pharmaceuticals and chiral recognition studies.

(2S,6S)-Dimethylmorpholine has found applications in various industries. In the pharmaceutical sector, it serves as an intermediate in the synthesis of bioactive compounds with specific stereochemical requirements. For instance, it has been used in the development of novel antibiotics and antiviral agents where chirality plays a pivotal role in molecular recognition.

In materials science, this compound has been explored as a precursor for the synthesis of advanced polymers and hybrid materials. Its ability to form stable bonds with other functional groups makes it ideal for creating materials with tailored mechanical and thermal properties. Recent research has focused on its use in the development of stimuli-responsive polymers that can undergo reversible changes in response to external stimuli such as temperature or pH.

The biological activity of (2S,6S)-Dimethylmorpholine has also been extensively studied. It exhibits moderate cytotoxicity against various cancer cell lines, making it a potential candidate for further exploration in anticancer drug development. Additionally, its ability to modulate cellular signaling pathways has led to investigations into its role as a lead compound for treating neurodegenerative diseases such as Alzheimer's disease.

In conclusion, (2S,6S)-Dimethylmorpholine is a multifaceted compound with significant potential across diverse fields. Its unique stereochemistry and versatile chemical properties make it an invaluable tool for researchers working on complex organic syntheses and material innovations. As ongoing research continues to uncover new applications for this compound, its importance in both academic and industrial settings is expected to grow further.